2-(4-fluorobenzyl)-6-(4-methylstyryl)-3(2H)-pyridazinone
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Description
2-(4-fluorobenzyl)-6-(4-methylstyryl)-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C20H17FN2O and its molecular weight is 320.367. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
A study highlighted the synthesis of a pyridazinone derivative and its characterization using various spectroscopic methods, confirming the structure through X-ray diffraction. This research emphasized the derivative's stability and its spectroscopic analysis, providing insights into its potential applications in molecular structure studies (Kalai et al., 2021).
Applications in Drug Discovery
Pyridazinone scaffolds have been identified as key structures in the synthesis of various compounds with potential drug discovery applications. Sequential nucleophilic substitution methods allow for the creation of polyfunctional systems, showcasing the versatility of pyridazinone derivatives in medicinal chemistry (Pattison et al., 2009).
Vasorelaxant and Antiplatelet Activities
Research on pyridazinone derivatives revealed their significant vasorelaxant and antiplatelet activities. These findings suggest the potential of such derivatives in developing new therapeutic agents for cardiovascular diseases (Costas et al., 2010).
Analgesic and Anti-inflammatory Agents
A series of pyridazinone derivatives were synthesized and evaluated for their analgesic and anti-inflammatory properties. This research demonstrates the potential of these compounds as safer alternatives to traditional NSAIDs for pain and inflammation management (Gökçe et al., 2005).
Myocardial Imaging Agent
A novel fluorine 18-labeled pyridazinone derivative, BMS-747158-02, was studied for its potential as a PET myocardial imaging agent. This compound targets mitochondrial complex I in cardiomyocytes, indicating its utility in cardiac imaging and diagnosis (Yalamanchili et al., 2007).
Properties
IUPAC Name |
2-[(4-fluorophenyl)methyl]-6-[(E)-2-(4-methylphenyl)ethenyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17FN2O/c1-15-2-4-16(5-3-15)8-11-19-12-13-20(24)23(22-19)14-17-6-9-18(21)10-7-17/h2-13H,14H2,1H3/b11-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAMSNXJTQPSNDL-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=CC2=NN(C(=O)C=C2)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C/C2=NN(C(=O)C=C2)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.